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Compound of Interest
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Cat. No.: B1594043

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hexaethylbenzene is a symmetrically substituted aromatic hydrocarbon. This document
provides a comprehensive overview of its molecular structure, formula, and key
physicochemical properties. It includes a detailed compilation of spectroscopic data, a
summary of its crystal structure, and a representative synthetic protocol. This technical guide is
intended to serve as a core resource for researchers and professionals in chemistry and drug
development who require detailed information on this compound.

Molecular Formula and Structure

Hexaethylbenzene is an aromatic compound in which all six hydrogen atoms of the benzene
ring are replaced by ethyl groups.

Molecular Formula: CisHszo

The structure consists of a central planar benzene ring with six ethyl groups attached to each
carbon atom of the ring.

Diagram of Molecular Structure
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Caption: 2D representation of the hexaethylbenzene molecule.

Physicochemical Properties

A summary of the key physicochemical properties of hexaethylbenzene is provided in the

table below.
Property Value Reference
Molecular Weight 246.44 g/mol [1]
Appearance White solid [1]
Melting Point 129-132 °C
Boiling Point 298 °C
Density 0.919 g/cm?

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of hexaethylbenzene.

'H NMR Spectroscopy

Due to the high symmetry of the molecule, the *H NMR spectrum is relatively simple.

Chemical Shift () Multiplicity Integration Assignment
~1.1 ppm Triplet 18H -CHs
~2.5 ppm Quartet 12H -CH2-

3C NMR Spectroscopy

The 13C NMR spectrum is also simplified due to the molecule's symmetry.
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Chemical Shift () Assignment
~15 ppm -CHs

~23 ppm -CHz-

~140 ppm Aromatic C

Infrared (IR) Spectroscopy

Key IR absorption peaks for hexaethylbenzene are listed below.

Wavenumber (cm~?) Intensity Assignment
2965-2850 Strong C-H stretch (alkyl)
1600-1450 Medium C=C stretch (aromatic)
1380-1365 Medium C-H bend (alkyl)

Crystal Structure

The crystal structure of hexaethylbenzene has been determined to be triclinic. Detailed
crystallographic data, including precise bond lengths and angles, can be obtained from
crystallographic databases.

Experimental Protocols: Synthesis of
Hexaethylbenzene

Hexaethylbenzene can be synthesized via a Friedel-Crafts alkylation reaction. A
representative protocol is detailed below.

Friedel-Crafts Ethylation of Benzene

This method involves the exhaustive ethylation of benzene using an ethylating agent in the
presence of a Lewis acid catalyst.

Materials:
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Benzene

Ethyl bromide (or other suitable ethylating agent)
Anhydrous aluminum chloride (AICI3)

Anhydrous solvent (e.g., carbon disulfide)
Hydrochloric acid (HCI), dilute

Sodium bicarbonate (NaHCOs) solution, saturated
Anhydrous magnesium sulfate (MgSOa)

Hexane

Procedure:

A three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser,
and a dropping funnel is charged with anhydrous aluminum chloride and anhydrous carbon
disulfide under a dry nitrogen atmosphere.

Benzene is added to the stirred suspension.

Ethyl bromide is added dropwise from the dropping funnel to the reaction mixture. The rate of
addition should be controlled to maintain a gentle reflux.

After the addition is complete, the reaction mixture is heated at reflux for several hours to
ensure complete ethylation.

The reaction mixture is cooled to room temperature and then poured slowly onto a mixture of
crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride
complex.

The organic layer is separated, and the aqueous layer is extracted with hexane.

The combined organic layers are washed with water, then with saturated sodium bicarbonate
solution, and finally with brine.
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e The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed by rotary evaporation.

e The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol or
hexane) to yield hexaethylbenzene as a white solid.

Diagram of Synthetic Workflow
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Caption: General workflow for the synthesis of hexaethylbenzene.

Conclusion

This technical guide provides essential information on the molecular structure, formula, and
properties of hexaethylbenzene. The compiled data and synthetic protocol offer a valuable
resource for researchers and professionals requiring a detailed understanding of this
compound for applications in organic synthesis, materials science, and drug development. The
provided diagrams and tables are designed for quick reference and easy comparison of key
data points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1594043?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

